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Compound of Interest

Compound Name: Methyl vernolate

Cat. No.: B1610751 Get Quote

Essential Safety and Handling Guide for Methyl
Vernolate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Methyl vernolate. The following procedures are

designed to ensure safe operational handling and disposal, establishing a foundation of trust in

laboratory safety practices.

Understanding the Substance
Methyl vernolate, also known as vernolic acid methyl ester, is a biochemical reagent used in

life science research.[1] While specific toxicity data for Methyl vernolate is not readily

available, it belongs to the chemical class of fatty acid methyl esters. Safety data sheets for

similar fatty acid methyl ester mixtures indicate that they are generally not classified as

hazardous substances.[2] However, as with any research chemical, it is prudent to handle it

with care to minimize exposure.

It is critical to distinguish Methyl vernolate from "Vernolate," a thiocarbamate herbicide. These

are distinct chemical compounds with different properties and associated hazards.[3][4][5] This

guide pertains exclusively to Methyl vernolate (vernolic acid methyl ester).
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To ensure the safety of laboratory personnel, the following personal protective equipment

should be worn when handling Methyl vernolate.

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

material. Inspect gloves for

integrity before use.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Skin and Body Protection Laboratory coat
Standard lab coat to protect

skin and clothing.

Respiratory Protection
Not generally required under

normal use

Use in a well-ventilated area. If

aerosols may be generated,

use a fume hood.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation and Handling:

Ventilation: Always handle Methyl vernolate in a well-ventilated area. For procedures that

may generate aerosols or mists, a chemical fume hood is recommended.

Avoid Contact: Take measures to prevent direct contact with skin and eyes.

Hygiene: Wash hands thoroughly with soap and water after handling.

3.2. Spills and Leaks:

Containment: For small spills, absorb the material with an inert absorbent such as sand,

earth, or vermiculite.

Collection: Collect the absorbed material and place it into a suitable, labeled container for

disposal.
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Ventilation: Ensure the area is well-ventilated during cleanup.

Disposal Plan
Waste Collection: Collect waste Methyl vernolate and any contaminated materials (e.g.,

absorbent pads, gloves) in a clearly labeled, sealed container.

Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations. Do not pour down the drain or dispose of

with general laboratory trash.

Hazard and Property Summary
The following table summarizes the known information for Methyl vernolate and related

compounds. Note the absence of specific occupational exposure limits for Methyl vernolate.

Parameter Value/Information

Chemical Name Methyl vernolate; Vernolic acid methyl ester

CAS Number 2733-91-7

Molecular Formula C₁₉H₃₄O₃

Molecular Weight 310.47 g/mol

Physical State
Not specified, likely a liquid at room

temperature.

Hazards

Not classified as hazardous according to

available data for fatty acid methyl esters. May

cause minor eye irritation. Vapors from heated

material may cause irritation.

Occupational Exposure Limits
No specific limits have been established for

Methyl vernolate.
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The following diagram illustrates the standard workflow for safely handling Methyl vernolate in

a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl vernolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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